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Compound of Interest

Compound Name: ethyl (2S)-2-hydroxypent-4-enoate

Cat. No.: B6150380 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.

This document provides a comprehensive, step-by-step guide for the safe disposal of ethyl
(2S)-2-hydroxypent-4-enoate, ensuring compliance with safety regulations and minimizing

environmental impact.

I. Chemical Safety Profile
Ethyl (2S)-2-hydroxypent-4-enoate is a combustible liquid that can cause skin, eye, and

respiratory irritation.[1] Understanding its specific hazards is the first step in ensuring its safe

handling and disposal.

Property Value Source

CAS Number 157920-22-4 [1][2][3]

Molecular Formula C₇H₁₂O₃ [2][3]

Molecular Weight 144.17 g/mol [2][3]

Physical Form Liquid [1]

Boiling Point 191.2±20.0 °C (Predicted) [2]

Density 1.025±0.06 g/cm³ (Predicted) [2]
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Hazard Statement Description

H227 Combustible liquid

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Data sourced from Sigma-Aldrich product information.[1]

II. Personal Protective Equipment (PPE)
Prior to handling ethyl (2S)-2-hydroxypent-4-enoate for disposal, all personnel must be

equipped with the appropriate personal protective equipment to mitigate exposure risks.

Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area, preferably a fume

hood. If ventilation is inadequate, a respirator

may be necessary.

III. Step-by-Step Disposal Protocol
The disposal of ethyl (2S)-2-hydroxypent-4-enoate must be conducted in a manner that

prevents its release into the environment and ensures the safety of laboratory personnel.

Under no circumstances should this chemical be disposed of down the drain.[4][5]

1. Waste Segregation and Collection:

Designate a specific, properly labeled waste container for flammable or organic liquid waste.

[4] This container should be made of a material compatible with organic solvents.
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The container must be clearly labeled as "Hazardous Waste," "Flammable Liquid," and

"Organic Waste." The full chemical name, "ethyl (2S)-2-hydroxypent-4-enoate," should

also be clearly written on the label.

2. Transferring the Chemical Waste:

All transfers of ethyl (2S)-2-hydroxypent-4-enoate to the waste container should be

performed inside a certified chemical fume hood to minimize the inhalation of vapors.

Use a funnel to avoid spills during the transfer.

Do not overfill the waste container; it is recommended to fill it to no more than 80% of its

capacity to allow for vapor expansion.

3. Container Sealing and Storage:

Securely cap the waste container immediately after adding the chemical waste to prevent the

escape of flammable vapors.

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area away from sources of ignition, such as heat, sparks, and open flames.

4. Contaminated Materials:

Any materials, such as pipette tips, gloves, or absorbent pads, that come into contact with

ethyl (2S)-2-hydroxypent-4-enoate should be considered contaminated.

These contaminated solid materials should be collected in a separate, clearly labeled

hazardous waste bag or container for solid chemical waste.

5. Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

chemical waste.

Follow all institutional and local regulations for hazardous waste disposal.
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IV. Spill Management
In the event of a spill of ethyl (2S)-2-hydroxypent-4-enoate, immediate and appropriate action

is crucial.

1. Evacuate and Ventilate:

If the spill is large or in a poorly ventilated area, evacuate all non-essential personnel from

the immediate vicinity.

Ensure the area is well-ventilated, preferably by using a chemical fume hood.

2. Control the Spill:

Wearing the appropriate PPE, contain the spill using a chemical spill kit with absorbent

materials suitable for flammable liquids (e.g., vermiculite, sand, or commercial sorbents).

3. Clean-up and Decontamination:

Carefully collect the absorbed material and place it in a labeled hazardous waste container

for solid chemical waste.

Decontaminate the spill area with a suitable solvent, followed by soap and water. All cleaning

materials should also be disposed of as hazardous waste.

4. Reporting:

Report the spill to your laboratory supervisor and the EHS department, following your

institution's established procedures.

V. Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for ethyl (2S)-2-
hydroxypent-4-enoate.
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Caption: Disposal workflow for ethyl (2S)-2-hydroxypent-4-enoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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